Trilead tetroxide formalin

• CAS No.: 12287-01-3
• Molecular Formula: CH2O4P
• Molecular Weight: 285 g/mol
• IUPAC Name: carbonic acid;lead(2+);oxygen(2-)
• InChI: InChI=1S/CH2O3.O.Pb/c2-1(3)4;;/h(H2,2,3,4);;/q;-2;+2
• InChI Key: HKRRWEBHXTTYDM-UHFFFAOYSA-N
• SMILES: C(=O)(O)O.[O-2].[Pb+2]
• Synonyms: trilead tetroxide formalin

Description

Trilead tetroxide (Pb₃O₄), commonly known as red lead oxide or minium, is a mixed-valence lead compound containing both Pb²⁺ and Pb⁴⁺ ions. It is characterized by its bright orange-red color and is historically used as a pigment, corrosion inhibitor, and component in lead-acid batteries . Its molecular weight is 685.60 g/mol, and it is insoluble in water but reacts with acids, releasing chlorine or oxygen depending on the acid . Due to its toxicity, it is regulated under the EU RoHS Directive (2011/65/EU), though exemptions exist for specialized applications like civil explosives .

Comparison with Similar Compounds

Comparison with Similar Compounds

Chemical and Physical Properties

The table below compares trilead tetroxide with structurally or functionally related lead compounds:

Compound	Chemical Formula	Oxidation States	Appearance	Solubility	Key Applications
Trilead tetroxide	Pb₃O₄	Pb²⁺, Pb⁴⁺	Orange-red powder	Insoluble in water; soluble in HNO₃, HCl	Pigments, batteries, corrosion inhibition
Lead(II) oxide	PbO	Pb²⁺	Yellow or red powder	Insoluble in water; soluble in acids	Glass production, ceramics, intermediates in lead-acid batteries
Lead(IV) oxide	PbO₂	Pb⁴⁺	Dark-brown powder	Insoluble in water; reacts with acids	Electrodes in batteries, oxidizing agent
Basic lead carbonate	2PbCO₃·Pb(OH)₂	Pb²⁺	White powder	Insoluble in water	PVC stabilizers, coatings (historically)
Dibasic lead phthalate	C₈H₄O₄Pb₃O₅	Pb²⁺	White crystalline	Insoluble in water	Heat stabilizer in plastics and cables

Toxicity and Regulatory Status

• Trilead tetroxide: Classified as toxic (oral, inhalation, dermal) and carcinogenic. Restricted under EU RoHS, with exemptions for specific industrial uses (e.g., explosives) .
• Lead(II) oxide : Similarly toxic, regulated under REACH and RoHS. Used cautiously in controlled industrial processes .
• Basic lead carbonate : Banned in consumer products due to high bioavailability of lead ions; restricted under EU regulations .

Functional Differences

• Oxidizing Capacity : Pb₃O₄ acts as a strong oxidizer in reactions with acids (e.g., releases Cl₂ with HCl), unlike PbO or basic lead carbonate .
• Stability : PbO₂ decomposes at lower temperatures (~290°C) compared to Pb₃O₄, which remains stable up to 500°C .
• Industrial Relevance : Dibasic lead phthalate and basic lead carbonate are preferred in polymer stabilization, while Pb₃O₄ is critical in anti-corrosive paints .

Research Findings and Challenges

• Substitute Development: No viable substitutes exist for Pb₃O₄ in civil explosives, necessitating ongoing regulatory exemptions .
• Environmental Persistence : All lead compounds exhibit long-term environmental retention, with Pb₃O₄ posing additional risks due to its oxidative byproducts .
• Analytical Limitations : Detection of trace lead compounds in products (e.g., electronics) remains challenging, complicating compliance monitoring .

Q & A

Q. What are the established protocols for synthesizing trilead tetroxide (Pb₃O₄) and validating its purity for experimental use?

• Methodological Answer : Trilead tetroxide is typically synthesized via thermal oxidation of lead(II) oxide (PbO) at 450–500°C under controlled oxygen flow . Purity validation requires X-ray diffraction (XRD) to confirm the tetragonal crystal structure (JCPDS card no. 24-0596) and thermogravimetric analysis (TGA) to assess decomposition behavior (e.g., mass loss at 550°C corresponding to PbO formation) . For laboratory-scale synthesis, inert atmospheres are critical to avoid carbonate contamination, as observed in alkaline lead stains .

Q. How does the redox behavior of trilead tetroxide influence its application in corrosion-resistant coatings?

• Methodological Answer : Pb₃O₄ acts as a cathodic inhibitor by forming stable lead oxide layers on metal surfaces. Electrochemical impedance spectroscopy (EIS) and cyclic voltammetry (CV) are used to study its redox activity in simulated corrosive environments (e.g., 3.5% NaCl solution). The mixed oxidation states (Pb²⁺ and Pb⁴⁺) enable electron transfer reactions, which can be quantified via Tafel slope analysis .

Advanced Research Questions

Q. What experimental strategies address inconsistencies in reported toxicity data for trilead tetroxide in biological systems?

• Methodological Answer : Discrepancies arise from variability in particle size, solubility, and exposure models. Researchers should:

• Use dynamic light scattering (DLS) to standardize particle size distributions.
• Employ inductively coupled plasma mass spectrometry (ICP-MS) to measure bioavailable lead ions in in vitro assays (e.g., HepG2 cells).
• Cross-validate findings with in vivo models (e.g., zebrafish embryos) under OECD guidelines .
• Reference REACH Annex XV dossiers for harmonized toxicity thresholds .

Q. How can advanced microscopy techniques resolve structural ambiguities in trilead tetroxide-doped composites?

• Methodological Answer : Transmission electron microscopy (TEM) with energy-dispersive X-ray spectroscopy (EDX) is critical for mapping Pb₃O₄ distribution in polymer matrices. For epoxy-embedded samples (e.g., Epon 812), ultramicrotomy at 60–90 nm thickness ensures minimal sectioning artifacts. Lead citrate staining (pH 12) enhances contrast for sub-nanometer resolution imaging .

Q. What methodologies optimize the use of trilead tetroxide in electrochemical energy storage research?

• Methodological Answer : In lead-acid battery studies, in situ Raman spectroscopy tracks Pb₃O₄ → PbO₂ phase transitions during charge-discharge cycles. Galvanostatic intermittent titration (GITT) quantifies ionic diffusion coefficients, while operando XRD monitors structural evolution. Calibration against NIST SRM 1748 (lead oxide standards) ensures reproducibility .

Data Analysis & Contradiction Resolution

Q. How should researchers interpret conflicting results on the photocatalytic activity of trilead tetroxide?

• Methodological Answer : Contradictions often stem from differing light sources (UV vs. visible) and surface defect densities. To reconcile

• Measure bandgap energies via UV-Vis diffuse reflectance spectroscopy (DRS) and Tauc plots.
• Use electron paramagnetic resonance (EPR) to quantify oxygen vacancy concentrations.
• Standardize photocatalytic tests using methylene blue degradation under AM 1.5G solar simulation .

Q. What statistical approaches validate the environmental persistence of trilead tetroxide in soil studies?

• Methodological Answer : Apply principal component analysis (PCA) to correlate Pb₃O₄ leaching rates with soil pH, organic matter content, and cation exchange capacity (CEC). Longitudinal studies require ANOVA with post-hoc Tukey tests to assess temporal changes. Reference EPA SW-846 Method 3050B for acid digestion protocols .

Safety & Compliance

Q. What containment protocols minimize laboratory exposure to trilead tetroxide aerosols?

• Methodological Answer :

• Use HEPA-filtered fume hoods for powder handling (OSHA PEL: 50 µg/m³).
• Implement wet-milling to suppress dust generation.
• Monitor airborne lead levels using NIOSH Method 7082 (graphite furnace AAS) .